Cas no 1903846-79-6 (2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide)

• Product Name: 2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide
• CAS No: 1903846-79-6
• MF: C₁₇H₁₃F₃N₄O₂
• MW: 362.305933713913
• CID: 6199725
• PubChem ID: 92128634
• Update Time: 2025-07-17

2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide
• F6524-1117
• 2-(2,4-difluorophenyl)-N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]acetamide
• 2-(2,4-difluorophenyl)-N-[2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]acetamide
• AKOS025389925
• 1903846-79-6
• 2-(2,4-difluorophenyl)-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)acetamide

• Inchi： 1S/C17H13F3N4O2/c18-11-3-4-15-13(8-11)17(26)24(23-22-15)6-5-21-16(25)7-10-1-2-12(19)9-14(10)20/h1-4,8-9H,5-7H2,(H,21,25)
• InChI Key： WIZQKKDYVVLLAU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(NCCN1C(C2C=C(C=CC=2N=N1)F)=O)=O)F

Computed Properties

• Exact Mass: 362.09906016g/mol
• Monoisotopic Mass: 362.09906016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.1Ų

Additional information on 2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide

Introduction to 2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide (CAS No. 1903846-79-6)

2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide, with the CAS number 1903846-79-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzotriazines and is characterized by its fluorinated aromatic rings and acetamide functional group. The combination of these structural elements imparts specific pharmacological properties that make it a promising candidate for various therapeutic interventions.

The chemical structure of 2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide is particularly noteworthy. The presence of fluorine atoms on the phenyl and benzotriazine rings enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the acetamide group contributes to the compound's solubility and bioavailability, making it suitable for oral administration.

Recent studies have explored the potential of 2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide has also shown promise in cancer therapy. Preclinical studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the disruption of cellular signaling pathways that are often dysregulated in cancer cells. For instance, it has been reported to inhibit the activity of kinases such as AKT and ERK, which are known to play critical roles in tumor growth and survival.

The pharmacokinetic profile of 2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethylacetamide has been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and achieves high plasma concentrations within a short period. The compound is also metabolically stable and does not undergo extensive first-pass metabolism. These characteristics make it an attractive candidate for further clinical evaluation.

Toxicity studies have also been conducted to assess the safety profile of 2-(2,4-difluorophenyl)-N-2-(6-fluoro-4-o xo - 3 , 4 - dihydro - 1 , 2 , 3 - benzotriazin - 3 - yl ) ethylacetamide. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential for clinical use.

In conclusion, 2-(2 , 4 - difluorophenyl ) - N - 2 - ( 6 - fluoro - 4 - oxo - 3 , 4 - dihydro - 1 , 2 , 3 - benzotriazin - 3 - yl ) ethylacetamide (CAS No . 1903846 - 79 - 6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the fields of neurology and oncology. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical benefits.